Cas no 1202526-59-7 (Pateclizumab)

• Product Name: Pateclizumab
• CAS No: 1202526-59-7
• CID: 5036215
• Update Time: 2025-10-30

Pateclizumab Chemical and Physical Properties

Names and Identifiers

• Pateclizumab
• Research Grade Pateclizumab

Additional information on Pateclizumab

Introduction to Pateclizumab and Its Implications in Modern Medicine

Pateclizumab, a highly specialized therapeutic agent, has garnered significant attention in the field of pharmaceuticals and biomedicine. This compound, with the CAS number 1202526-59-7, represents a breakthrough in the treatment of certain inflammatory and autoimmune conditions. The development and application of Pateclizumab have been driven by extensive research and clinical trials, underscoring its potential to revolutionize patient care.

The primary mechanism of action for Pateclizumab revolves around its ability to modulate the immune system. Specifically, it targets and inhibits the interleukin-6 (IL-6) receptor, a key cytokine involved in various inflammatory processes. By binding to this receptor, Pateclizumab effectively blocks the signaling pathways that lead to inflammation, thereby reducing symptoms associated with conditions like rheumatoid arthritis and Castleman's disease.

Recent studies have highlighted the efficacy of Pateclizumab in managing severe cases of COVID-19. The global pandemic has underscored the importance of immunomodulatory therapies, and Pateclizumab has emerged as a promising candidate. Clinical trials have demonstrated its ability to reduce mortality rates and hospitalizations among critically ill patients. This has not only reinforced its role in treating inflammatory disorders but also expanded its therapeutic scope to include acute infectious diseases.

The synthesis and purification of Pateclizumab involve complex biochemical processes that require stringent quality control measures. The compound’s molecular structure, characterized by its monoclonal antibody format, necessitates advanced biotechnological techniques for production. These processes ensure that the final product meets the highest standards of purity and efficacy, making Pateclizumab a reliable option for patients worldwide.

In addition to its therapeutic benefits, Pateclizumab has also been the subject of research aimed at understanding its long-term effects and potential side effects. Ongoing studies are exploring its impact on various patient populations, including those with comorbid conditions. This research is crucial for optimizing treatment protocols and ensuring that Pateclizumab can be safely administered across diverse clinical settings.

The regulatory landscape for Pateclizumab reflects its significance in modern medicine. Regulatory bodies have meticulously evaluated its safety and efficacy before approving it for clinical use. This rigorous evaluation process ensures that patients receive treatments that are both effective and safe. The approval of Pateclizumab by major health authorities underscores its credibility and acceptance in the medical community.

Future directions in Pateclizumab research are likely to focus on expanding its therapeutic applications. Scientists are investigating its potential use in treating other inflammatory diseases, such as systemic lupus erythematosus (SLE) and psoriasis. Additionally, efforts are underway to develop more targeted formulations that could enhance its efficacy while minimizing side effects.

The economic impact of Pateclizumab cannot be overstated. Its introduction into the market has provided new hope for patients suffering from chronic inflammatory conditions. However, the high cost of monoclonal antibodies like Pateclizumab raises questions about accessibility and affordability. Addressing these issues is crucial for ensuring that all patients can benefit from this groundbreaking therapy.

Collaborative efforts between researchers, healthcare providers, and pharmaceutical companies are essential for maximizing the benefits of Pateclizumab. Such collaborations can facilitate faster development of new treatments, improve patient outcomes, and foster innovation in the field of immunotherapy. The success story of Pateclizumab serves as an inspiration for future advancements in biomedicine.